Cas no 2138193-23-2 (3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid)

• Product Name: 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid
• CAS No: 2138193-23-2
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6424750
• PubChem ID: 165789327
• Update Time: 2025-06-12

3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid
• 3-amino-2-{[1-(methylsulfanyl)cyclopropyl]methyl}propanoic acid
• EN300-1083116
• 2138193-23-2

• Inchi： 1S/C8H15NO2S/c1-12-8(2-3-8)4-6(5-9)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： IRTGYWCJMFFEKT-UHFFFAOYSA-N
• SMILES： S(C)C1(CC(C(=O)O)CN)CC1

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid

Introduction to 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid (CAS No. 2138193-23-2) and Its Emerging Applications in Chemical Biology

3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid, identified by the CAS number 2138193-23-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, characterized by its complex amino acid-like backbone and a distinctive cyclopropylmethyl side chain substituted with a methylsulfanyl group, presents a fascinating scaffold for medicinal chemistry innovation. The presence of both amino and carboxylic acid functional groups makes it a versatile building block for the synthesis of peptidomimetics, protease inhibitors, and other bioactive molecules.

The compound’s structural motif, particularly the cyclopropyl ring embedded within the side chain, offers several advantages in terms of metabolic stability and binding affinity. Recent studies have highlighted the potential of cyclopropyl-containing scaffolds in modulating enzyme activity, with several analogs exhibiting promising pharmacological profiles. The methylsulfanyl group further enhances the molecule’s pharmacophoric properties, contributing to its ability to interact with biological targets in a specific manner. This dual functionality makes 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid an attractive candidate for further exploration in the development of novel therapeutic agents.

In the context of contemporary drug discovery, the demand for innovative molecular architectures has led to an increased interest in non-proteinogenic amino acids. These compounds often serve as key intermediates in the design of constrained peptides that mimic natural protein sequences while improving pharmacokinetic properties. The structural features of 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid align well with this trend, as it combines elements of both traditional amino acids and heterocyclic compounds. Such hybrid molecules are particularly valuable for targeting biological pathways that are difficult to modulate with conventional small molecules.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a critical role in numerous physiological processes, and their dysregulation is implicated in various diseases, including cancer and inflammation. The unique structural features of 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid, such as the rigid cyclopropyl ring and the polar methylsulfanyl group, provide multiple interaction points with protease active sites. This has led to preliminary investigations into its efficacy as a scaffold for designing potent inhibitors. Early computational studies suggest that derivatives of this compound may exhibit high binding affinity to target proteases, making them promising candidates for further optimization.

The synthesis of 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid presents an intriguing challenge due to its complex stereochemistry. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient access to enantiomerically pure forms of this compound, which is crucial for evaluating its biological activity. Recent reports highlight the use of transition-metal-catalyzed reactions and biocatalytic methods to streamline the synthetic pathway, reducing costs and improving scalability.

From a biochemical perspective, 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid exhibits interesting interactions with biological macromolecules. Its ability to form hydrogen bonds through both its amino and carboxylic acid groups allows it to engage with proteins in multiple ways. Additionally, the methylsulfanyl group can participate in hydrophobic interactions or even coordinate with metal ions, depending on the local environment within a protein binding site. These diverse interaction modes make it a versatile tool for modulating protein function.

The field of chemical biology has seen significant advancements in using computational methods to predict and validate molecular interactions. Virtual screening techniques have been particularly effective in identifying potential lead compounds like 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid based on their predicted binding affinities to target proteins. These computational approaches complement experimental efforts by providing rapid assessments of molecular suitability before costly wet-lab synthesis and testing.

In conclusion, 3-amino-2-{1-(methylsulfanyl)cyclopropylmethyl}propanoic acid (CAS No. 2138193-23-2) represents a promising scaffold for drug discovery due to its unique structural features and versatile biological interactions. Its potential applications in inhibiting key enzymes and modulating protein function make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, access to enantiomerically pure forms of this compound will likely improve, facilitating more comprehensive biological evaluations.